Cas no 2228652-39-7 (1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2228652-39-7
• MF: C₁₂H₁₂F₃N
• MW: 227.225593566895
• CID: 5867461
• PubChem ID: 165853590
• Update Time: 2025-11-02

1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine
• EN300-1802566
• 1-[1-(2,4,6-trifluorophenyl)cyclopropyl]cyclopropan-1-amine
• 2228652-39-7

• Inchi： 1S/C12H12F3N/c13-7-5-8(14)10(9(15)6-7)11(1-2-11)12(16)3-4-12/h5-6H,1-4,16H2
• InChI Key： BEKRUUYJJUOQJA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1(CC1)C1(CC1)N)F)F

Computed Properties

• Exact Mass: 227.09218387g/mol
• Monoisotopic Mass: 227.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine

1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine: A Promising Compound in Medicinal Chemistry

1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine, with the CAS number 2228652-39-7, represents a novel class of small molecule compounds that have garnered significant attention in recent years due to their unique structural features and potential pharmacological applications. This compound is characterized by its cyclopropane ring system, which is further substituted with a 2,4,6-trifluorophenyl group and a cyclopropyl ring. The combination of these structural elements creates a highly stable and chemically versatile scaffold that has been explored for its potential in drug discovery and development.

Recent studies have highlighted the importance of 2,4,6-trifluorophenyl substituents in modulating the biological activity of various compounds. The trifluoromethyl group, a common feature in modern medicinal chemistry, is known to enhance metabolic stability and improve drug-likeness properties. In the case of 1-1-(2,4,6-trifluorophenyl)cyclopropylcyclop, the trifluorophenyl group may contribute to the compound's ability to interact with specific biological targets, such as ion channels or G protein-coupled receptors (GPCRs). This structural feature is particularly relevant in the development of drugs targeting neurological disorders, where selectivity and potency are critical factors.

The synthesis of 1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the 2,4,6-trifluorophenyl moiety. This is followed by the formation of the cyclopropane rings through a series of ring-closure reactions. The cyclopropane ring system is known for its high reactivity and strain energy, which can be harnessed to design compounds with specific biological activities. Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of this compound, which is crucial for drug development due to the potential differences in pharmacological profiles between enantiomers.

Research published in 2023 has demonstrated that 1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine exhibits promising activity against certain ion channels, including the transient receptor potential (TRP) family. These channels are implicated in a variety of physiological processes, such as pain sensation, inflammation, and cardiovascular function. The ability of this compound to modulate TRP channels suggests its potential application in the treatment of chronic pain and inflammatory diseases. Furthermore, studies have shown that the compound may interact with other cellular targets, such as voltage-gated sodium channels, which are important in the regulation of neuronal excitability.

The pharmacological profile of 1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine is currently under investigation, with a focus on its mechanism of action and potential therapeutic applications. Recent in vitro studies have indicated that the compound may exert its effects through a combination of direct interactions with target proteins and indirect modulation of intracellular signaling pathways. These findings are significant as they suggest that the compound could be developed into a multifunctional therapeutic agent with broad applications in medicine.

One of the key advantages of 1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine is its chemical stability, which is attributed to the presence of the 2,4,6-trifluorophenyl group. This stability is crucial for the development of long-acting pharmaceutical formulations, as it reduces the risk of degradation in biological systems. Additionally, the compound's resistance to metabolic breakdown may enhance its bioavailability and prolong its therapeutic effect, making it a favorable candidate for oral administration.

Recent research has also explored the potential of 1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Studies have suggested that the compound may exert neuroprotective effects by modulating the activity of specific enzymes involved in the pathogenesis of these conditions. These findings highlight the versatility of this compound in addressing complex disease mechanisms that are currently challenging to target with existing therapies.

Despite the promising results from preclinical studies, further research is needed to fully understand the therapeutic potential of 1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine. This includes the evaluation of its safety profile, pharmacokinetic properties, and efficacy in animal models of disease. The development of this compound into a viable therapeutic agent will require a multidisciplinary approach involving medicinal chemistry, pharmacology, and clinical research.

In conclusion, 1-1-(2,4,6-trifluorophenyl)cyclopropylcyclopropan-1-amine represents an exciting area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a promising candidate for the development of novel therapies. As research in this field continues to advance, it is anticipated that this compound may play a significant role in the treatment of various diseases, offering new hope for patients in need of effective therapeutic options.